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Compound of Interest

4-Fluoro-3,5-
Compound Name:
dimethylbenzaldehyde

Cat. No.: B1314861

An In-depth Technical Guide to 4-Fluoro-3,5-dimethylbenzaldehyde

This technical guide provides a comprehensive overview of 4-Fluoro-3,5-
dimethylbenzaldehyde, a fluorinated aromatic aldehyde. It is intended for researchers,
scientists, and professionals in drug development and organic synthesis. This document details
the compound's core properties, provides illustrative experimental protocols, and includes a
visualization of its chemical structure.

Core Properties and Data

4-Fluoro-3,5-dimethylbenzaldehyde is a substituted aromatic aldehyde. The presence of a
fluorine atom and two methyl groups on the benzene ring influences its chemical reactivity and
makes it a valuable intermediate in the synthesis of complex organic molecules, including
pharmaceuticals and agrochemicals.

Quantitative Data Summary

The key physicochemical properties of 4-Fluoro-3,5-dimethylbenzaldehyde are summarized
in the table below for easy reference.
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Property Value Citations
Molecular Formula CoHoFO [L1[2]1[31[4][5][6]
Molecular Weight 152.17 g/mol [1][2][4]

CAS Number 363134-35-4 [1112113][4116]
Physical Form Solid

SMILES 0=CC1=CC(C)=C(F)C(C)=C1 [1][4]

Chemical Structure

The structure of 4-Fluoro-3,5-dimethylbenzaldehyde consists of a central benzene ring
substituted with a formyl group (-CHO), a fluorine atom at position 4, and two methyl groups (-
CHs) at positions 3 and 5.

Caption: Chemical structure of 4-Fluoro-3,5-dimethylbenzaldehyde.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of 4-Fluoro-3,5-
dimethylbenzaldehyde are not widely available in public literature, general methodologies for
similar substituted benzaldehydes can be applied. The following protocols are illustrative and
should be adapted and optimized based on specific laboratory conditions and safety standards.

General Synthesis of a Substituted Benzaldehyde
(lllustrative)

The synthesis of aromatic aldehydes can often be achieved through the oxidation of the
corresponding benzyl alcohol. A common method involves the use of a mild oxidizing agent like
Pyridinium chlorochromate (PCC).

Workflow for Synthesis:
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Dissolve corresponding benzyl alcohol
in dichloromethane (DCM)
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:
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:
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and brine
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Purify crude product via
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Caption: General workflow for the synthesis of a substituted benzaldehyde.

Detailed Steps:
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Reaction Setup: The corresponding substituted benzyl alcohol is dissolved in a suitable
solvent, such as dichloromethane (DCM), in a reaction vessel.

Oxidation: Pyridinium chlorochromate (PCC) is added to the solution, and the mixture is
stirred at room temperature.

Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC)
until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is diluted with DCM and passed through a
short plug of silica gel to remove chromium salts.

Extraction: The organic layer is washed sequentially with a saturated sodium bicarbonate
(NaHCO:s) solution and then with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate
(MgSO0a.), filtered, and the solvent is removed under reduced pressure.

Purification: The resulting crude product can be further purified by column chromatography
on silica gel to yield the pure aldehyde.

Quality Control and Analysis

The identity and purity of the synthesized 4-Fluoro-3,5-dimethylbenzaldehyde can be
confirmed using standard analytical techniques.

General Analytical Workflow:

FIuoro 3,5-dimethylbenzaldehyde

@al Confirmation Purity & MW ConfirMuantitative Purity Analysis

Analytical Technlques

Acquire 'H and 3C NMR spectra
[ (Solvent: CDCls) ] Enject into GC-MS system] anect into HPLC system]

Prepare dilute solution of j
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Caption: General workflow for the analytical characterization of the compound.
Instrumentation and Methodology:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: A small sample of the compound is
dissolved in a deuterated solvent (e.g., CDCIs). *H NMR and 13C NMR spectra are acquired
to confirm the chemical structure. The chemical shifts, signal integrations, and coupling
patterns should be consistent with the structure of 4-Fluoro-3,5-dimethylbenzaldehyde.

¢ Gas Chromatography-Mass Spectrometry (GC-MS): A dilute solution of the sample in a
volatile organic solvent is prepared and injected into the GC-MS system. This technique
helps to determine the purity of the compound and confirms its molecular weight from the
mass spectrum.

o High-Performance Liquid Chromatography (HPLC): For precise quantitative purity analysis, a
suitable HPLC method should be developed. This involves selecting an appropriate column,
mobile phase, and detector to achieve good separation and quantification of the target
compound and any impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Fluoro-3,5-dimethylbenzaldehyde structure and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314861#4-fluoro-3-5-dimethylbenzaldehyde-
structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1314861#4-fluoro-3-5-dimethylbenzaldehyde-structure-and-molecular-weight
https://www.benchchem.com/product/b1314861#4-fluoro-3-5-dimethylbenzaldehyde-structure-and-molecular-weight
https://www.benchchem.com/product/b1314861#4-fluoro-3-5-dimethylbenzaldehyde-structure-and-molecular-weight
https://www.benchchem.com/product/b1314861#4-fluoro-3-5-dimethylbenzaldehyde-structure-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1314861?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

